Cas no 835653-13-9 (1H-Pyrazole, compd. with methylbenzene (1:1))

835653-13-9 structure
Product name:1H-Pyrazole, compd. with methylbenzene (1:1)
1H-Pyrazole, compd. with methylbenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, compd. with methylbenzene (1:1)
- 1H-pyrazole,toluene
- pyrazole toluene
- JZTNPVBXGLAGKK-UHFFFAOYSA-N
- DTXSID80834426
- 1H-Pyrazole--toluene (1/1)
- SCHEMBL16460075
- 835653-13-9
-
- Inchi: InChI=1S/C7H8.C3H4N2/c1-7-5-3-2-4-6-7;1-2-4-5-3-1/h2-6H,1H3;1-3H,(H,4,5)
- InChI Key: JZTNPVBXGLAGKK-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1.C1=CNN=C1
Computed Properties
- Exact Mass: 160.100048391g/mol
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 70.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
1H-Pyrazole, compd. with methylbenzene (1:1) Related Literature
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
835653-13-9 (1H-Pyrazole, compd. with methylbenzene (1:1)) Related Products
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